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Compound of Interest

Compound Name: 4-Butyl-2-methylaniline

Cat. No.: B126901 Get Quote

Essential Safety and Handling Guide for 4-Butyl-2-
methylaniline
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 4-Butyl-2-methylaniline. Adherence to these guidelines is critical

for ensuring laboratory safety and minimizing risks.

Hazard Summary
4-Butyl-2-methylaniline is a chemical that poses significant health risks. It is classified as toxic

if swallowed, in contact with skin, or if inhaled.[1][2] It can cause skin irritation, serious eye

irritation, and may cause respiratory irritation.[2][3] This substance is also harmful to aquatic life

with long-lasting effects.[1][2]
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Hazard Classification Description

Acute Toxicity (Oral) Toxic if swallowed.[1][2]

Acute Toxicity (Dermal) Toxic in contact with skin.[1][2]

Acute Toxicity (Inhalation) Toxic if inhaled.[1][2]

Skin Corrosion/Irritation Causes skin irritation.[2][3]

Serious Eye Damage/Irritation Causes serious eye irritation.[2][3]

Specific target organ toxicity May cause respiratory irritation.[2][3]

Aquatic Hazard
Harmful to aquatic life with long lasting effects.

[2]

Personal Protective Equipment (PPE)
The selection of appropriate PPE is the first line of defense against exposure. A risk

assessment should always be conducted before handling this chemical.

PPE Selection Workflow
Caption: PPE selection workflow for handling 4-Butyl-2-methylaniline.

Detailed PPE Specifications
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Protection Type Specification Rationale

Eye and Face Protection

Tightly fitting safety goggles

with side-shields conforming to

EN 166 (EU) or NIOSH (US).

[4] A face shield should be

used where there is a potential

for splashing.[5]

Protects against splashes and

vapors that can cause serious

eye irritation.

Skin Protection

Wear fire/flame resistant and

impervious clothing.[4] Handle

with chemical-impermeable

gloves that satisfy EU Directive

89/686/EEC and the standard

EN 374.[4] Common materials

include neoprene, butyl rubber,

and nitrile rubber.[5]

Prevents skin contact, as the

chemical is toxic upon dermal

absorption.[1][2]

Respiratory Protection

If exposure limits are exceeded

or irritation is experienced, use

a full-face respirator.[4] In

situations with high vapor

concentrations, a self-

contained breathing apparatus

(SCBA) may be necessary.[6]

[7]

Protects against inhalation,

which is a primary route of

toxic exposure.[1][2]

Operational and Disposal Plans
Handling and Storage Protocol

Ventilation: Always handle 4-Butyl-2-methylaniline in a well-ventilated area, preferably

within a chemical fume hood.[4]

Ignition Sources: Keep away from open flames, hot surfaces, and sources of ignition. Use

non-sparking tools to prevent fire caused by electrostatic discharge.[1][4]

Personal Hygiene: Wash hands thoroughly after handling.[2][8] Do not eat, drink, or smoke in

the work area.[8]
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Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[4] Store

away from incompatible materials such as strong oxidizing agents and strong acids.[8][9]

Spill Management Protocol
Evacuation: Evacuate personnel from the spill area and ensure adequate ventilation.[4]

Containment: Prevent further leakage or spillage if it is safe to do so. Do not let the chemical

enter drains.[4]

Cleanup: Soak up the spill with inert absorbent material (e.g., sand, vermiculite).[1][8] Collect

the material and place it in a suitable, closed container for disposal.[1][4]

Decontamination: After cleanup, decontaminate and launder all protective clothing and

equipment before storing and re-using.

First Aid Measures
Exposure Route First Aid Procedure

Inhalation

Move the victim to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration and consult a doctor

immediately.[4]

Skin Contact

Take off contaminated clothing immediately.

Wash off with soap and plenty of water and

consult a doctor.[4]

Eye Contact
Rinse with pure water for at least 15 minutes

and consult a doctor.[4]

Ingestion

Rinse mouth with water. Do not induce vomiting.

Call a doctor or Poison Control Center

immediately.[4]

Disposal Plan
Waste Classification: This material should be treated as hazardous waste.
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Disposal Method: Disposal should be carried out by a licensed chemical destruction plant or

by controlled incineration with flue gas scrubbing.[4] Do not discharge into sewer systems or

contaminate water, foodstuffs, or feed.[4]

Container Disposal: Containers can be triple-rinsed (or equivalent) and offered for recycling

or reconditioning. Alternatively, puncture the packaging to make it unusable for other

purposes and dispose of it in a sanitary landfill.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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